3-amino-N-(2,5-dimethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide

• Molecular Formula: C22H25N3O3S
• Molecular Weight: 411.5 g/mol
• IUPAC Name: 6-amino-N-(2,5-dimethoxyphenyl)-4-thia-2-azatricyclo[7.6.0.03,7]pentadeca-1,3(7),5,8-tetraene-5-carboxamide
• InChI: InChI=1S/C22H25N3O3S/c1-27-14-9-10-18(28-2)17(12-14)24-21(26)20-19(23)15-11-13-7-5-3-4-6-8-16(13)25-22(15)29-20/h9-12H,3-8,23H2,1-2H3,(H,24,26)
• InChI Key: SWVDPAAMTCYGKH-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=C(C3=CC4=C(CCCCCC4)N=C3S2)N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=C(C3=C(S2)N=C4CCCCCCC4=C3)N

Description

3-amino-N-(2,5-dimethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide, also known as TAN-67, is a synthetic compound that belongs to the class of drugs known as opioid receptor agonists. It is a potent and selective agonist of the delta opioid receptor and has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders.

Mechanism of Action

3-amino-N-(2,5-dimethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide exerts its effects by binding to and activating the delta opioid receptor, which is primarily located in the central nervous system. Activation of this receptor leads to the release of endogenous opioids, such as enkephalins, which in turn modulate the activity of various neurotransmitter systems, including dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects
3-amino-N-(2,5-dimethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide has been shown to produce a range of biochemical and physiological effects in animal models, including analgesia, anxiolytic effects, antidepressant effects, and anti-addictive effects. It has also been shown to have neuroprotective effects, and may be useful in the treatment of neurodegenerative disorders such as Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-amino-N-(2,5-dimethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide is its high selectivity for the delta opioid receptor, which minimizes the risk of side effects associated with non-selective opioid receptor agonists. However, one limitation of 3-amino-N-(2,5-dimethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide is its relatively short half-life, which may limit its usefulness in certain applications.

Future Directions

There are several potential future directions for research on 3-amino-N-(2,5-dimethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide. One area of interest is the development of more potent and selective delta opioid receptor agonists, which may have improved therapeutic efficacy and reduced side effects. Another area of interest is the investigation of the mechanisms underlying the neuroprotective effects of 3-amino-N-(2,5-dimethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide, which may have implications for the treatment of neurodegenerative disorders. Finally, further clinical trials are needed to evaluate the safety and efficacy of 3-amino-N-(2,5-dimethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide in humans, and to determine its potential therapeutic applications in various neurological disorders.

Synthesis Methods

The synthesis of 3-amino-N-(2,5-dimethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide involves a multi-step process, starting with the reaction of 2,5-dimethoxybenzaldehyde with thiophene-2-carboxylic acid to form the corresponding acid chloride. This is then reacted with 2-amino-5,6,7,8-tetrahydronaphthalene to form the corresponding amide, which is subsequently cyclized to form the final product, 3-amino-N-(2,5-dimethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide.

Scientific Research Applications

3-amino-N-(2,5-dimethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders, including chronic pain, depression, anxiety, and addiction. It has been shown to be highly effective in animal models of these disorders, and several clinical trials have been conducted to evaluate its safety and efficacy in humans.